Cas no 83949-45-5 (Sodium 2-naphthol-3,7-disulfonate)

• Product Name: Sodium 2-naphthol-3,7-disulfonate
• CAS No: 83949-45-5
• MF: C₁₀H₈NaO₇S₂
• MW: 327.286091804504
• CID: 60636
• PubChem ID: 11970749
• Update Time: 2024-10-26

Sodium 2-naphthol-3,7-disulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-naphthol-3,7-disulfonate
• DISODIUM 2-NAPHTHOL-3,7-DISULFONATE
• disodium,3-hydroxynaphthalene-2,6-disulfonate
• 2-Naphthol-3,7-disulphonate acid disodium salt
• 3-hydroxy-naphthalene-2,6-disulfonic acid,sodium salt
• 3-Hydroxy-naphthalin-2,6-disulfonsaeure,Natriumsalz
• Disodium 3-hydroxynaphthalene-2,6-disulphonate
• EINECS 281-406-7
• 2-Naphthol-3,7-naphthalenedisulfonic acid disodium salt
• 2,6-Naphthalenedisulfonic acid, 3-hydroxy-, disodium salt (9CI)
• 2,6-Naphthalenedisulfonic acid, 3-hydroxy-, sodium salt (1:2)
• disodium;3-hydroxynaphthalene-2,6-disulfonate
• DTXSID50232854
• FT-0655832
• NS00090999
• 83949-45-5
• disodium 3-hydroxynaphthalene-2,6-disulfonate
• 2,6-Naphthalenedisulfonic acid, 3-hydroxy-, disodium salt
• 2-NAPHTHOL-3,7-DISULPHONATEACIDDISODIUMSALT
• A840692
• W-104128
• 9N49LEJ9MM
• MB03130
• AC-24472
• AKOS015840879
• DTXCID80155345
• 2,6-Naphthalenedisulfonicacid, 3-hydroxy-, sodium salt (1:2)

• Inchi： 1S/C10H8O7S2.Na/c11-9-4-7-3-8(18(12,13)14)2-1-6(7)5-10(9)19(15,16)17;/h1-5,11H,(H,12,13,14)(H,15,16,17);
• InChI Key： FMEYSXABJNOIDA-UHFFFAOYSA-N
• SMILES： [Na].O=S(C1C=C2C(C=C(S(O)(=O)=O)C(=C2)O)=CC=1)(O)=O

Computed Properties

• Exact Mass: 347.93500
• Monoisotopic Mass: 347.935033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151

Experimental Properties

• Color/Form: Pale yellow powder
• PSA: 151.39000
• LogP: 2.51520